Cas no 5829-82-3 (Heptanenitrile, 4-chloro-)

• Product Name: Heptanenitrile, 4-chloro-
• CAS No: 5829-82-3
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 342561
• PubChem ID: 23266261
• Update Time: 2025-04-19

Heptanenitrile, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 4-chloro-
• 4-chloroheptanenitrile
• 5829-82-3
• AKOS014572663
• DTXSID70631926

• Inchi： 1S/C7H12ClN/c1-2-4-7(8)5-3-6-9/h7H,2-5H2,1H3
• InChI Key： NZFAUAUOFVWDJN-UHFFFAOYSA-N
• SMILES： ClC(CCC#N)CCC

Computed Properties

• Exact Mass: 145.06596
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79